Cas no 1108668-05-8 (Ethyl 2-amino-5-(trifluoromethyl)benzoate)

Ethyl 2-amino-5-(trifluoromethyl)benzoate structure
1108668-05-8 structure
Product Name:Ethyl 2-amino-5-(trifluoromethyl)benzoate
CAS No:1108668-05-8
MF:C10H10F3NO2
MW:233.187113285065
MDL:MFCD03425421
CID:2101680
PubChem ID:54208492
Update Time:2024-11-03

Ethyl 2-amino-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-AMINO-5-TRIFLUOROMETHYLBENZOATE
    • ethyl 2-amino-5-(trifluoromethyl)benzoate
    • PUFWHBHFUZPDGG-UHFFFAOYSA-N
    • BC4713118
    • AX8276935
    • 2-amino-5-trifluoromethyl-benzoic acid ethyl ester
    • Benzoic acid, 2-amino-5-(trifluoromethyl)-, ethyl ester
    • CS-0127873
    • SB80613
    • ethyl2-amino-5-(trifluoromethyl)benzoate
    • EN300-6511112
    • AKOS015155427
    • DTXSID901272805
    • 1108668-05-8
    • SCHEMBL2403072
    • Ethyl 2-amino-5-(trifluoromethyl)benzoate
    • MDL: MFCD03425421
    • Inchi: 1S/C10H10F3NO2/c1-2-16-9(15)7-5-6(10(11,12)13)3-4-8(7)14/h3-5H,2,14H2,1H3
    • InChI Key: PUFWHBHFUZPDGG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C(=O)OCC)C=1)N)(F)F

Computed Properties

  • Exact Mass: 233.06636305g/mol
  • Monoisotopic Mass: 233.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52.3

Ethyl 2-amino-5-(trifluoromethyl)benzoate Pricemore >>

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eNovation Chemicals LLC
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